Cas no 114414-86-7 (D-Alanine, N-(1-oxotetradecyl)-)

• Product Name: D-Alanine, N-(1-oxotetradecyl)-
• CAS No: 114414-86-7
• MF: C₁₇H₃₃NO₃
• MW: 299.448825597763
• CID: 1202368
• PubChem ID: 3353917
• Update Time: 2025-04-20

D-Alanine, N-(1-oxotetradecyl)- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, N-(1-oxotetradecyl)-
• (2R)-2-(tetradecanoylamino)propanoic acid
• N-Butadecanoyl-D-alanine
• N-TETRADECANOYL-ALANINE
• 114414-86-7
• 2-TETRADECANAMIDOPROPANOIC ACID
• 2-(tetradecanoylamino)propanoic Acid
• SCHEMBL3637176
• 57993-24-5
• N-Tetradecanoyl-alanine (myristoyl-Ala-OH)
• n-myristoyl alanine
• MFCD00417781

• Inchi： 1S/C17H33NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(19)18-15(2)17(20)21/h15H,3-14H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key： XDOBXTLSTUFRRP-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCCCC)NC(C(=O)O)C

Computed Properties

• Exact Mass: 299.246
• Monoisotopic Mass: 299.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 5.8